1-(4-((3-(Pyrimidin-2-yloxy)pyrrolidin-1-yl)sulfonyl)phenyl)ethanone

• IUPAC Name: 1-[4-(3-pyrimidin-2-yloxypyrrolidin-1-yl)sulfonylphenyl]ethanone
• InChI: InChI=1S/C16H17N3O4S/c1-12(20)13-3-5-15(6-4-13)24(21,22)19-10-7-14(11-19)23-16-17-8-2-9-18-16/h2-6,8-9,14H,7,10-11H2,1H3
• InChI Key: DFZMJTNCNKCVKX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)S(=O)(=O)N2CCC(C2)OC3=NC=CC=N3
• Molecular Formula: C16H17N3O4S
• Molecular Weight: 347.4 g/mol

Description

The compound “1-(4-((3-(Pyrimidin-2-yloxy)pyrrolidin-1-yl)sulfonyl)phenyl)ethanone” is a complex organic molecule. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. These types of structures are often found in biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The pyrimidine and pyrrolidine rings, along with the sulfonyl and phenyl groups, would contribute to the three-dimensional shape of the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. For instance, the pyrimidine ring might undergo reactions at the nitrogen atoms, and the sulfonyl group could potentially be involved in substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as its polarity, solubility, and stability would be determined by the functional groups present in the molecule.

Scientific Research Applications

Leukemia Treatment

Imatinib is a cornerstone in the treatment of chronic myelogenous leukemia (CML). It specifically inhibits the activity of tyrosine kinases, including the BCR-ABL fusion protein characteristic of CML. .

Anti-Fibrotic Activity

Certain Imatinib analogs exhibit better anti-fibrotic activity than existing drugs like Pirfenidone. .

Mechanism of Action

The mechanism of action of this compound would depend on its biological targets. Compounds with similar structures have been found to have anti-tubercular activity, but without specific studies on this compound, it’s hard to predict its exact mechanism of action.

Future Directions

Future research on this compound could involve studying its synthesis, characterizing its physical and chemical properties, and testing its biological activity. This could potentially lead to the discovery of new therapeutic applications.